

structure and function of GGFG peptide in ADCs

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: MC-GGFG-NH-CH₂-O-CH₂-(s-cyclopropane)-COOH

Cat. No.: B12377451

[Get Quote](#)

An In-Depth Technical Guide to the Gly-Gly-Phe-Gly (GGFG) Peptide Linker in Antibody-Drug Conjugates

Executive Summary

The Gly-Gly-Phe-Gly (GGFG) tetrapeptide has become a cornerstone in the design of modern, cleavable linkers for antibody-drug conjugates (ADCs). Its remarkable balance of high plasma stability and selective cleavage by lysosomal proteases has been pivotal in the clinical success of leading ADCs. This guide provides a comprehensive technical examination of the GGFG linker's structure, its precise mechanism of action, its critical role in enabling the bystander effect, and its overall contribution to the therapeutic index of ADCs. We will delve into the causality behind its design, provide field-proven experimental protocols for its evaluation, and present a comparative perspective against other linker technologies. This document is intended for researchers, scientists, and drug development professionals seeking a deep, functional understanding of this critical ADC component.

Introduction: The Linker as the Linchpin of ADC Design

Antibody-drug conjugates (ADCs) represent a powerful class of targeted therapies, designed to deliver highly potent cytotoxic agents directly to cancer cells while minimizing systemic exposure.[1][2] An ADC's architecture consists of three core components: a monoclonal antibody for precise targeting, a cytotoxic payload for cell killing, and a chemical linker that connects them.[3] The linker is arguably the most critical design element, as it must maintain a delicate balance: it must be exceptionally stable in systemic circulation to prevent premature payload release and off-target toxicity, yet it must efficiently release its payload upon reaching the target cell.[3][4]

Linkers are broadly categorized as non-cleavable or cleavable.[5] Non-cleavable linkers release their payload only after the complete degradation of the antibody backbone within the lysosome.[5] Cleavable linkers, the focus of this guide, are engineered to break apart in response to specific triggers in the tumor microenvironment or within the cancer cell, such as low pH, a reductive environment, or, in the case of GGFG, the presence of specific enzymes.[5][6] The GGFG linker is a premier example of a protease-cleavable linker, integral to the success of ADCs like trastuzumab deruxtecan (Enhertu).[7][8]


The GGFG Tetrapeptide: A Detailed Structural Analysis

The GGFG linker's efficacy is rooted in its specific amino acid sequence: Glycine-Glycine-Phenylalanine-Glycine. This sequence was not chosen arbitrarily; it is optimized for recognition and cleavage by specific lysosomal proteases.[9]

- **Structure:** The tetrapeptide is typically connected to the antibody via a spacer, such as maleimidocaproyl (MC), which forms a stable thioether bond with a cysteine residue on the antibody.[6] On the other end, the terminal glycine is attached to a self-immolative moiety, commonly a para-aminobenzyl carbamate (PABC) group, which in turn is connected to the cytotoxic payload.[10][11]
- **Causality of Design:** The choice of Phenylalanine (Phe) at the P2 position (using Schechter and Berger nomenclature) is critical. The bulky, hydrophobic side chain of phenylalanine fits favorably into the S2 subsite of cysteine proteases like cathepsin B and L, making the adjacent peptide bond (Phe-Gly) the primary target for enzymatic hydrolysis.[9] The flanking

glycine residues provide flexibility and ensure proper presentation of the cleavage site to the enzyme.

Below is a diagram illustrating the fundamental structure of a typical GGFG-linked ADC.



[Click to download full resolution via product page](#)


Caption: General structure of a GGFG-linked ADC.

Mechanism of Action: From Systemic Stability to Intracellular Cleavage

The function of the GGFG linker is a multi-stage process that ensures the payload is delivered to the correct location before being activated.[\[12\]](#)

- **Systemic Circulation & Stability:** Upon administration, the ADC circulates in the bloodstream. The GGFG peptide is designed to be highly stable in plasma, preventing premature cleavage by circulating proteases.[\[5\]](#)[\[10\]](#) This stability is paramount for minimizing off-target toxicity and ensuring a sufficient concentration of the ADC reaches the tumor site.[\[8\]](#) Studies have shown minimal drug release (1-2%) from GGFG-linked ADCs in plasma over extended periods (e.g., 21 days).[\[8\]](#)
- **Tumor Targeting and Internalization:** The monoclonal antibody component of the ADC selectively binds to its target antigen on the surface of a cancer cell.[\[13\]](#) Following binding, the entire ADC-antigen complex is internalized by the cell through receptor-mediated endocytosis and trafficked into the endosomal-lysosomal pathway.[\[10\]](#)[\[14\]](#)
- **Lysosomal Cleavage:** Within the acidic environment of the lysosome (pH 4.5-5.0), resident proteases, which are often overexpressed in tumor cells, become active.[\[5\]](#) The GGFG sequence is an excellent substrate for lysosomal cysteine proteases, primarily Cathepsin L and, to a lesser extent, Cathepsin B.[\[9\]](#)[\[12\]](#) Cathepsin L, in particular, has been shown to be highly efficient, capable of mediating nearly complete payload release within 72 hours.[\[9\]](#)[\[12\]](#) The enzyme hydrolyzes the peptide bond between the Phenylalanine and the terminal Glycine residue.[\[10\]](#)
- **Payload Release:** The enzymatic cleavage of the Phe-Gly bond is the trigger for drug release. This cleavage unmask an amino group on the terminal glycine, which is attached to the self-immolative PABC spacer. This initiates a rapid, spontaneous 1,6-elimination reaction (a form of electronic cascade) within the PABC unit, liberating the active cytotoxic payload into the cytoplasm of the cancer cell.[\[10\]](#)

The following diagram visualizes this intracellular payload release pathway.



[Click to download full resolution via product page](#)

Caption: Mechanism of GGFG linker cleavage and payload release.

Impact on ADC Therapeutic Index

The properties of the GGFG linker directly influence the two key components of an ADC's therapeutic index: efficacy and safety.

Contribution to Efficacy: The Bystander Effect

A significant advantage of protease-cleavable linkers like GGFG, when paired with membrane-permeable payloads (e.g., deruxtecan), is their ability to induce a "bystander effect".^{[7][15]} After the payload is released in the target antigen-positive cell, its chemical properties may allow it to diffuse across the cell membrane and kill adjacent tumor cells, even if they do not express the target antigen.^{[15][16]} This is critically important for treating heterogeneous tumors where antigen expression can be varied, thereby extending the therapeutic reach beyond the directly targeted cells.^{[15][17]}

Contribution to Safety: Plasma Stability

As previously discussed, the high stability of the GGFG linker in the bloodstream is a major contributor to the safety profile of the ADC.^{[5][8]} Preventing premature payload release minimizes damage to healthy tissues and reduces the incidence of systemic toxicities, such as neutropenia and thrombocytopenia, which can be dose-limiting adverse effects for some ADCs.^{[8][18]}

Table 1: Comparative Properties of GGFG vs. Other Common Peptide Linkers

Linker Sequence	Primary Cleavage Enzyme(s)	Plasma Stability	Bystander Potential (Payload Dependent)	Representative ADC
GGFG	Cathepsin L, Cathepsin B	High ^[8]	High ^[15]	Trastuzumab deruxtecan ^[7]
Val-Cit (vc)	Cathepsin B	Moderate-High ^[5]	High	Brentuximab vedotin ^[3]
Val-Ala (va)	Cathepsin B	Moderate	Moderate	Tisotumab vedotin

Note: Stability and bystander potential can be influenced by the payload and overall ADC construct.

Experimental Protocols for Evaluation

Validating the performance of a GGFG-linked ADC requires a suite of robust in vitro assays. As a Senior Application Scientist, I emphasize that rigorous, well-controlled experiments are non-negotiable for advancing an ADC candidate.

Protocol: In Vitro Enzymatic Cleavage Assay

Objective: To quantify the rate and extent of payload release from the ADC in the presence of the target protease.

Materials:

- ADC with GGFG linker
- Purified human Cathepsin B and Cathepsin L (recombinant)
- Assay Buffer: 50 mM sodium acetate, 5 mM DTT, 1 mM EDTA, pH 5.5. (The DTT is essential to maintain the reduced, active state of the cysteine protease's active site).
- Quenching Solution: Acetonitrile with a suitable internal standard (e.g., a stable isotope-labeled version of the payload).
- LC-MS/MS system.

Methodology:

- **Reagent Preparation:** Prepare a stock solution of the ADC (e.g., 1 mg/mL) in an appropriate buffer. Reconstitute purified cathepsins in the assay buffer to a working concentration (e.g., 10 μ M).
- **Reaction Setup:** In a microcentrifuge tube, combine the ADC solution with the assay buffer. Pre-warm the mixture to 37°C.

- **Initiation:** Start the reaction by adding the pre-warmed cathepsin solution to the ADC mixture. The final ADC concentration should be in the low micromolar range (e.g., 5-10 μ M).
- **Time Course Sampling:** Incubate the reaction at 37°C. At designated time points (e.g., 0, 1, 4, 8, 24, 48, 72 hours), withdraw an aliquot of the reaction.
- **Quenching:** Immediately terminate the reaction by adding the aliquot to a 3-4 fold excess of cold quenching solution. This precipitates the protein (antibody and enzyme) and stops the reaction.
- **Sample Preparation:** Centrifuge the quenched samples at high speed (e.g., >12,000 x g) for 10 minutes to pellet the precipitated protein.
- **LC-MS/MS Analysis:** Carefully collect the supernatant and analyze it using a validated LC-MS/MS method to quantify the concentration of the released payload against a standard curve.[\[12\]](#)
- **Data Analysis:** Plot the concentration of the released payload versus time to determine the cleavage kinetics.

Protocol: Plasma Stability Assay

Objective: To assess the stability of the ADC linker in plasma to predict its in vivo behavior.[\[10\]](#)


Materials:

- ADC with GGFG linker
- Freshly prepared plasma (human, mouse, rat, cynomolgus monkey)
- Incubator at 37°C
- Immuno-affinity capture reagents (e.g., protein A/G beads or anti-human IgG antibody-coated beads)
- LC-MS system for intact mass analysis or hydrophobic interaction chromatography (HIC) system.

Methodology:

- Incubation: Spike the ADC into the plasma at a defined concentration (e.g., 100 µg/mL). Incubate the mixture at 37°C.
- Time Course Sampling: At various time points (e.g., 0, 24, 48, 96, 168 hours), take an aliquot of the plasma-ADC mixture.
- ADC Isolation: Use immuno-affinity capture to isolate the ADC from the complex plasma matrix. Wash the beads to remove non-specifically bound proteins.
- Elution & Analysis: Elute the captured ADC. Analyze the eluate by LC-MS to determine the average drug-to-antibody ratio (DAR) over time. A decrease in the average DAR indicates premature drug release.
- Data Analysis: Plot the average DAR versus time to determine the half-life of the linker in plasma.

The workflow for these critical assays is outlined below.



[Click to download full resolution via product page](#)

Caption: Key in vitro experimental workflows for GGFG-ADC evaluation.

Conclusion and Future Perspectives

The GGFG tetrapeptide linker has proven to be a robust and highly effective component in the design of successful ADCs.[10] Its high stability in circulation combined with its selective and efficient cleavage by lysosomal proteases provides a wide therapeutic window, enhancing both safety and efficacy.[8][12] The ability to facilitate a potent bystander effect further solidifies its importance in treating solid tumors.[15]

The experimental protocols outlined in this guide provide a standardized framework for the comprehensive evaluation of novel ADCs employing this critical technology. As the field of targeted therapeutics continues to advance, our understanding of the tumor microenvironment will deepen, leading to further optimization of peptide linkers. Future innovations may include novel peptide sequences with even greater specificity for tumor-associated proteases or multi-stage cleavable linkers that respond to more than one trigger, continuing the drive toward safer and more effective cancer therapies.

References

- ADC Drugs: Concepts of Linker Cleavage and Payload Release. (2025, March 21). IPHASE Biosciences. Retrieved from [\[Link\]](#)
- Pan, D., et al. (2023). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Pharmaceuticals. Retrieved from [\[Link\]](#)
- Recent Advances in Peptide Linkers for Antibody-Drug Conjugates. (2024). ACS Publications. Retrieved from [\[Link\]](#)
- Pan, D., et al. (2023). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. ResearchGate. Retrieved from [\[Link\]](#)
- Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. (2023). OUCI. Retrieved from [\[Link\]](#)
- ADC Performance Mediated by Cathepsin B in DS8201a and GGFG-DxD Systems. (2025, March 28). IPHASE Biosciences. Retrieved from [\[Link\]](#)
- Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody–Drug Conjugates. (2025). ACS Omega. Retrieved from [\[Link\]](#)

- In vitro biological evaluation of ADCs 1–5 in (a) HER2-positive BT474... (n.d.). ResearchGate. Retrieved from [[Link](#)]
- Antibody-drug conjugate produced by binding through linker having hydrophilic structure. (2015). Google Patents.
- Linker for conjugation. (2024). Google Patents.
- Bystander activity assists ADC partially breaching BSB in tumor... (n.d.). ResearchGate. Retrieved from [[Link](#)]
- Mitigating ADC Toxicities With Linker-Payload Design... (2025, January 16). YouTube. Retrieved from [[Link](#)]
- Site-specific ligase-dependent conjugation with ring-opening linker improves safety and stability of HER2-targeting ADCs. (2025). PubMed Central. Retrieved from [[Link](#)]
- Bystander effect in antibody-drug conjugates: Navigating the fine line in tumor heterogeneity. (2025). ScienceDirect. Retrieved from [[Link](#)]
- Enhancing the bystander effect of antibody-drug conjugate by using a novel caspase-3 cleavable peptide linker to overcome tumor heterogeneity. (2025). PubMed. Retrieved from [[Link](#)]
- Abstract 5482: In vitro assays for prediction of ADC hematological toxicities. (2025). AACR Journals. Retrieved from [[Link](#)]
- Pharmacokinetics Considerations for Antibody Drug Conjugates. (n.d.). Pharma Models. Retrieved from [[Link](#)]
- Evaluation of The Efficacy of ADC Drugs In Vitro & Vivo. (n.d.). Medicilon. Retrieved from [[Link](#)]
- Pharmacokinetic Considerations for Antibody-Drug Conjugates against Cancer. (n.d.). ResearchGate. Retrieved from [[Link](#)]
- Evaluation of the efficacy of ADC in vitro and in vivo. (n.d.). WuXi Biology. Retrieved from [[Link](#)]

- Key considerations based on pharmacokinetic/pharmacodynamic in the design of antibody-drug conjugates. (n.d.). Frontiers. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. creative-bioarray.com [creative-bioarray.com]
- 2. One moment, please... [hoeford.com]
- 3. adc.bocsci.com [adc.bocsci.com]
- 4. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates [ouci.dntb.gov.ua]
- 5. iphasebiosci.com [iphasebiosci.com]
- 6. benchchem.com [benchchem.com]
- 7. adc.bocsci.com [adc.bocsci.com]
- 8. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 9. pubs.acs.org [pubs.acs.org]
- 10. benchchem.com [benchchem.com]
- 11. medchemexpress.com [medchemexpress.com]
- 12. benchchem.com [benchchem.com]
- 13. iphasebiosci.com [iphasebiosci.com]
- 14. researchgate.net [researchgate.net]
- 15. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
- 16. Bystander effect in antibody-drug conjugates: Navigating the fine line in tumor heterogeneity - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 17. researchgate.net [researchgate.net]
- 18. researchgate.net [researchgate.net]

- To cite this document: BenchChem. [structure and function of GGFG peptide in ADCs]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12377451/docs#structure-and-function-of-ggfg-peptide-in-adcs\]](https://www.benchchem.com/product/b12377451/docs#structure-and-function-of-ggfg-peptide-in-adcs)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)